Cas no 2227783-53-9 (rac-(1R,2R)-2-5-(trifluoromethyl)pyridin-2-ylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-5-(trifluoromethyl)pyridin-2-ylcyclopropan-1-amine
• CAS No: 2227783-53-9
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 6202322
• PubChem ID: 165651083
• Update Time: 2025-05-23

rac-(1R,2R)-2-5-(trifluoromethyl)pyridin-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-5-(trifluoromethyl)pyridin-2-ylcyclopropan-1-amine
• EN300-1941367
• 2227783-53-9
• rac-(1R,2R)-2-[5-(trifluoromethyl)pyridin-2-yl]cyclopropan-1-amine

• Inchi： 1S/C9H9F3N2/c10-9(11,12)5-1-2-8(14-4-5)6-3-7(6)13/h1-2,4,6-7H,3,13H2/t6-,7-/m1/s1
• InChI Key： SKBXDEJOJDYSPU-RNFRBKRXSA-N
• SMILES： FC(C1=CN=C(C=C1)[C@@H]1C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-5-(trifluoromethyl)pyridin-2-ylcyclopropan-1-amine

Racemic (1R,2R)-2-(5-Trifluoromethylpyridin-2-yl)cyclopropanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(5-trifluoromethylpyridin-2-yl)cyclopropanamine (CAS No. 2227783-53-9) is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives, which have gained considerable attention due to their unique electronic properties and versatile applications in drug design. The presence of the trifluoromethyl group attached to the pyridine ring introduces additional electronic effects, making this compound particularly interesting for researchers exploring fluorinated compounds.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The cyclopropane ring in this compound is known for its strain energy, which can be harnessed to design molecules with improved bioavailability and selectivity. Additionally, the trifluoromethyl group enhances lipophilicity and stability, making this compound a promising candidate for drug discovery programs targeting various disease states.

One of the most notable aspects of rac-(1R,2R)-2-(5-trifluoromethylpyridin-2-yl)cyclopropanamine is its stereochemistry. The (1R,2R) configuration ensures a specific spatial arrangement of substituents, which is critical for determining the compound's biological activity. Stereoisomerism plays a pivotal role in drug design, as it can significantly influence the molecule's interaction with biological targets such as enzymes or receptors.

From a synthetic perspective, the preparation of this compound involves advanced methodologies in organic synthesis. The construction of the cyclopropane ring typically requires precise control over reaction conditions to ensure high yields and stereochemical integrity. Researchers have employed various strategies, including metal-catalyzed cycloadditions and photochemical reactions, to synthesize similar compounds with high efficiency.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a building block for more complex molecules makes it valuable in combinatorial chemistry. Furthermore, its electronic properties suggest utility in materials science, particularly in the development of semiconducting materials or advanced polymers.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of rac-(1R,2R)-2-(5-trifluoromethylpyridin-2-yl)cyclopropanamine with unprecedented accuracy. These studies provide insights into the molecule's potential interactions with biological systems and guide experimental efforts toward optimizing its therapeutic potential.

In conclusion, rac-(1R,2R)-2-(5-trifluoromethylpyridin-2-yl)cyclopropanamine (CAS No. 2227783-53-9) represents a fascinating example of how modern chemical synthesis and computational tools can be leveraged to design innovative compounds with diverse applications. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.